Periplogenin
Periplogenin
Brand Name:
Vulcanchem
CAS No.:
514-39-6
VCID:
VC0192074
InChI:
InChI=1S/C23H34O5/c1-20-7-3-15(24)12-22(20,26)9-5-18-17(20)4-8-21(2)16(6-10-23(18,21)27)14-11-19(25)28-13-14/h11,15-18,24,26-27H,3-10,12-13H2,1-2H3/t15-,16+,17-,18+,20+,21+,22-,23-/m0/s1
SMILES:
Molecular Formula:
C23H34O5
Molecular Weight:
390.5 g/mol
Periplogenin
CAS No.: 514-39-6
Natural Products
VCID: VC0192074
Molecular Formula: C23H34O5
Molecular Weight: 390.5 g/mol
CAS No. | 514-39-6 |
---|---|
Product Name | Periplogenin |
Molecular Formula | C23H34O5 |
Molecular Weight | 390.5 g/mol |
IUPAC Name | 3-[(3S,5S,8R,9S,10R,13R,14S,17R)-3,5,14-trihydroxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-furan-5-one |
Standard InChI | InChI=1S/C23H34O5/c1-20-7-3-15(24)12-22(20,26)9-5-18-17(20)4-8-21(2)16(6-10-23(18,21)27)14-11-19(25)28-13-14/h11,15-18,24,26-27H,3-10,12-13H2,1-2H3/t15-,16+,17-,18+,20+,21+,22-,23-/m0/s1 |
Standard InChIKey | QJPCKAJTLHDNCS-FBAXFMHRSA-N |
Isomeric SMILES | C[C@]12CC[C@@H](C[C@]1(CC[C@@H]3[C@@H]2CC[C@]4([C@@]3(CC[C@@H]4C5=CC(=O)OC5)O)C)O)O |
Canonical SMILES | CC12CCC(CC1(CCC3C2CCC4(C3(CCC4C5=CC(=O)OC5)O)C)O)O |
Synonyms | 3 beta,5,14-trihydroxy-5 beta-card-20(22)-enolide 5 beta-hydroxydigitoxigenin periplogenin |
PubChem Compound | 10574 |
Last Modified | Nov 11 2021 |
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